Cas no 279262-21-4 (5-Bromo-2-propoxybenzonitrile)
5-Bromo-2-propoxybenzonitrile structure
Product Name:5-Bromo-2-propoxybenzonitrile
CAS No:279262-21-4
MF:C10H10BrNO
MW:240.09650182724
MDL:MFCD02257401
CID:92653
PubChem ID:19617739
Update Time:2025-04-18
5-Bromo-2-propoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-n-propoxybenzonitrile
- 5-bromo-2-propoxybenzonitrile
- 5-bromo-2-propoxybenzenecarbonitrile
- Benzonitrile,5-bromo-2-propoxy
- JSDHBNHQZRXINT-UHFFFAOYSA-N
- CHEMBL4930237
- DTXSID60599107
- SCHEMBL7928285
- 5-Bromo-2-propoxybenzonitrile, AldrichCPR
- AS-60004
- Z1269139792
- 5-BROMO-2-PROPOXY-BENZONITRILE
- 279262-21-4
- MFCD02257401
- EN300-110920
- FT-0709183
- CS-0222354
- AKOS000303883
- G32726
- DB-030373
- 5-Bromo-2-propoxybenzonitrile
-
- MDL: MFCD02257401
- Inchi: 1S/C10H10BrNO/c1-2-5-13-10-4-3-9(11)6-8(10)7-12/h3-4,6H,2,5H2,1H3
- InChI Key: JSDHBNHQZRXINT-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C#N)C=1)OCCC
Computed Properties
- Exact Mass: 238.99500
- Monoisotopic Mass: 238.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 33Ų
Experimental Properties
- Color/Form: Viscous liquid
- Density: 1.42
- Boiling Point: 315.6°Cat760mmHg
- Flash Point: 144.7°C
- Refractive Index: 1.562
- PSA: 33.02000
- LogP: 3.10958
- Solubility: Not determined
5-Bromo-2-propoxybenzonitrile Security Information
- Hazardous Material transportation number:UN3276
- Safety Term:6.1
- Packing Group:III
- Packing Group:III
- Hazard Level:6.1
- HazardClass:6.1
- PackingGroup:III
5-Bromo-2-propoxybenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
5-Bromo-2-propoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B678363-50mg |
5-Bromo-2-propoxybenzonitrile |
279262-21-4 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B678363-100mg |
5-Bromo-2-propoxybenzonitrile |
279262-21-4 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B678363-500mg |
5-Bromo-2-propoxybenzonitrile |
279262-21-4 | 500mg |
$ 210.00 | 2022-06-06 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50625-1g |
5-Bromo-2-n-propoxybenzonitrile, 95% |
279262-21-4 | 95% | 1g |
¥2395.00 | 2023-02-26 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50625-250mg |
5-Bromo-2-n-propoxybenzonitrile, 95% |
279262-21-4 | 95% | 250mg |
¥1607.00 | 2023-02-26 | |
| eNovation Chemicals LLC | D764628-0.25g |
5-Bromo-2-propoxybenzonitrile |
279262-21-4 | 95% | 0.25g |
$235 | 2023-09-04 | |
| Enamine | EN300-110920-0.05g |
5-bromo-2-propoxybenzonitrile |
279262-21-4 | 95.0% | 0.05g |
$40.0 | 2025-02-21 | |
| Enamine | EN300-110920-0.1g |
5-bromo-2-propoxybenzonitrile |
279262-21-4 | 95.0% | 0.1g |
$60.0 | 2025-02-21 | |
| Enamine | EN300-110920-0.25g |
5-bromo-2-propoxybenzonitrile |
279262-21-4 | 95.0% | 0.25g |
$85.0 | 2025-02-21 | |
| Enamine | EN300-110920-0.5g |
5-bromo-2-propoxybenzonitrile |
279262-21-4 | 95.0% | 0.5g |
$133.0 | 2025-02-21 |
5-Bromo-2-propoxybenzonitrile Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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